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Abstract
Mesotocin (MT), the avian homolog of the mammalian neuropeptide oxytocin, is a critical

regulator of a diverse array of complex social and reproductive behaviors in birds. This

technical guide provides an in-depth examination of the biological functions of Mesotocin,

synthesizing current research to offer a valuable resource for researchers, scientists, and drug

development professionals. We delve into the molecular mechanisms, physiological effects,

and behavioral outcomes mediated by this nonapeptide, with a focus on its roles in sociality,

parental care, and the stress response. This document summarizes key quantitative data in

structured tables, details experimental methodologies from seminal studies, and provides visual

representations of Mesotocin's signaling pathways and experimental workflows to facilitate a

comprehensive understanding of its multifaceted influence on avian biology.

Introduction
Mesotocin is a neuropeptide hormone structurally similar to oxytocin, differing by a single

amino acid at position 8 (isoleucine instead of leucine).[1] Synthesized primarily in the

paraventricular nucleus (PVN), preoptic area (POA), and supraoptic nucleus (SON) of the

hypothalamus, Mesotocin exerts its effects through a specific G-protein coupled receptor, the

Mesotocin receptor (MTR).[2][3][4][5] While the role of oxytocin in mammalian social behavior

is well-established, research into its avian counterpart has revealed both conserved and unique

functions, highlighting Mesotocin as a key player in the neuroendocrine control of avian life

history. This guide will explore the pivotal functions of Mesotocin in birds, with a particular
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emphasis on its influence on social dynamics, reproductive success, and physiological

homeostasis.

Core Biological Functions of Mesotocin
Regulation of Social Behavior
Mesotocin is a potent modulator of prosocial behaviors in various avian species. Its

administration has been shown to increase the preference for larger social groups and

enhance prosocial choices.[1]

Prosociality: Studies on the highly social pinyon jay ( Gymnorhinus cyanocephalus ) have

demonstrated that intranasal administration of Mesotocin increases the likelihood of

voluntary food sharing with conspecifics.[6][7][8] This suggests that Mesotocin plays a

functional role in facilitating prosocial behaviors, akin to oxytocin in mammals, pointing

towards an evolutionarily conserved hormonal mechanism for prosociality.[6][8]

Social Bonding and Flock Cohesion: While Mesotocin promotes prosocial interactions, its

role in the formation and maintenance of long-term social bonds is less clear. Experiments in

pinyon jays found that exogenous Mesotocin did not significantly alter proximity between

same-sex individuals during pair-formation or pair-maintenance phases, suggesting that at

the dosages used, it did not directly influence social bond strength.[1][9] However, the

administration of a Mesotocin antagonist has been shown to disrupt pair bond formation in

zebra finches, indicating a permissive role for the peptide in this process.[1] In zebra finches,

central infusions of Mesotocin have been shown to increase time spent flocking with

conspecifics, while antagonists have the opposite effect.[4]

Aggression: The influence of Mesotocin on aggressive behavior appears to be context- and

sex-dependent. In common waxbills (Estrilda astrild), treatment with an oxytocin antagonist

reduced aggressiveness, particularly in females.[10][11] Conversely, in territorial violet-eared

waxbills, peripheral injections of an oxytocin receptor antagonist significantly reduced both

male-male and female-female aggression.[12]

Parental Care and Reproductive Physiology
Mesotocin is intimately involved in the neuroendocrine regulation of parental behaviors, from

incubation to chick-rearing.
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Maternal Behavior and Incubation: In native Thai hens (Gallus domesticus), the number of

Mesotocin-immunoreactive neurons in the hypothalamus, specifically in the SON, POM, and

PVN, increases during the laying stage and peaks during incubation and rearing.[2][3] This

suggests a role for Mesotocin in the establishment and maintenance of maternal behaviors.

[2][3] Furthermore, replacing eggs with chicks leads to an increase in Mesotocin-

immunoreactive neurons, indicating that sensory cues from offspring are key in modulating

the Mesotocin system during the transition from incubation to rearing.[13][14] In zebra

finches, the administration of a Mesotocin receptor antagonist was found to reduce nest-

building and incubation behaviors in females.[15]

Oviposition: While arginine vasotocin (AVT) is the primary hormone responsible for inducing

uterine contractions during egg-laying (oviposition), Mesotocin appears to play a modulatory

role. Studies in hens have shown that Mesotocin can increase the sensitivity of the uterine

muscle to AVT, suggesting a synergistic interaction between these two neuropeptides in the

timing of oviposition.[16][17]

Stress Response and Physiological Regulation
Mesotocin also plays a role in modulating the avian stress response and maintaining

physiological balance.

Stress Axis Modulation: Mesotocin is thought to have an inhibitory effect on the

hypothalamo-pituitary-adrenal (HPA) axis, which governs the stress response. In violet-eared

waxbills, an increase in Mesotocin-Fos colocalization was observed in males that were

aggressively subjugated or pursued, suggesting a role for Mesotocin in the neuroendocrine

response to social stressors.[12]

Osmoregulation: In domestic hens, plasma levels of Mesotocin exhibit circadian variations.

[18] Water deprivation not only elevates plasma arginine vasotocin (AVT) levels but also

attenuates the circadian rhythm of both AVT and Mesotocin, indicating an involvement of

Mesotocin in the response to osmotic stress.[18]

Mesotocin Signaling Pathway
Mesotocin exerts its biological effects by binding to the Mesotocin receptor (MTR), a G-

protein coupled receptor. The MTR is orthologous to the mammalian oxytocin receptor (OXTR).

[16] Upon ligand binding, the MTR can activate multiple intracellular signaling cascades,
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primarily through the Gq/11 pathway, leading to the activation of phospholipase C (PLC). PLC

then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG

activates protein kinase C (PKC). This signaling cascade ultimately leads to various cellular

responses, including smooth muscle contraction, neurotransmitter release, and changes in

gene expression, which underpin the diverse behavioral and physiological functions of

Mesotocin.
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Caption: Mesotocin signaling pathway.

Quantitative Data Summary
The following tables summarize quantitative findings from key studies on the effects of

Mesotocin in birds.

Table 1: Effects of Mesotocin on Prosocial Behavior in Pinyon Jays
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Experimental
Condition

Outcome Measure Result Reference

Intranasal High-Dose

Mesotocin
Prosocial Choice

Increased preference

for prosocial option

(providing food to self

and other)

[8]

Intranasal Low-Dose

Mesotocin
Prosocial Choice

No significant

difference from saline

control

[8]

Intranasal Mesotocin Altruism Choice

No increase in

altruistic choice

(providing food only to

other)

[8]

Table 2: Effects of Mesotocin Manipulation on Behavior in Common Waxbills

Treatment Behavior Measured Effect Reference

Mesotocin
Movement, Feeding,

Allopreening
Decreased [10][11]

Oxytocin Antagonist
Aggressions,

Allopreening
Decreased [10][11]

Mesotocin
Allopreening (Males

vs. Females)

Greater reduction in

males
[10][11]

Oxytocin Antagonist
Aggressiveness

(Females)
Reduced [10][11]

Table 3: Mesotocin-Immunoreactive Neuron Changes in Native Thai Hens
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Reproductive
Stage

Brain Region
Change in MT-ir
Neuron Number

Reference

Laying to

Incubating/Rearing
SOv, POM, PVN

Gradual Increase,

Peaking in

Incubation/Rearing

[2][3]

Incubating (Eggs

replaced with chicks)
SOv, POM, PVN

Increase compared to

hens continuing

incubation

[14]

Experimental Protocols
This section details the methodologies employed in key studies investigating the functions of

Mesotocin in birds.

Intranasal Administration of Mesotocin in Pinyon Jays
Objective: To assess the effect of Mesotocin on prosocial behavior.

Subjects: Adult pinyon jays (Gymnorhinus cyanocephalus).

Procedure:

Birds were administered one of three solutions intranasally: high-dose Mesotocin (30

mg/15 IU), low-dose Mesotocin (15 mg/7.5 IU), or a saline control.[8]

The solution was dripped into the nares using a needleless 1-ml syringe 30 minutes prior

to each experimental session.[8]

Behavior was then assessed in a prosocial choice task where the subject could choose to

deliver food rewards to itself and/or a partner bird.[8]

Reference: Duque et al. (2018), Biology Letters.[8]
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Caption: Intranasal administration workflow.

Immunohistochemistry for Mesotocin Neurons in Native
Thai Hens

Objective: To quantify changes in Mesotocin-immunoreactive (MT-ir) neurons across

different reproductive stages.

Subjects: Native Thai hens (Gallus domesticus).

Procedure:

Hens were categorized into different reproductive states (e.g., non-laying, incubating,

rearing).

Birds were euthanized and their brains were collected and fixed.
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Brain tissue was sectioned and processed for immunohistochemistry using an antibody

specific to Mesotocin.

The number of MT-ir neurons in specific hypothalamic nuclei (SOv, POM, PVN) was

counted using a microscope and image analysis software.[2][3]

Reference: Chokchaloemwong et al. (2013), Hormones and Behavior.[2]

Peripheral Injection of an Oxytocin Receptor Antagonist
in Violet-eared Waxbills

Objective: To investigate the role of Mesotocin receptors in territorial aggression.

Subjects: Male and female violet-eared waxbills.

Procedure:

Birds received a peripheral injection of an oxytocin receptor antagonist or a vehicle

control.

Following the injection, birds were subjected to a simulated territorial intrusion by

introducing a conspecific.

Aggressive behaviors (e.g., attacks, threats) were recorded and quantified.[12]

Reference: Goodson et al. (2015), Physiology & Behavior.[12]

Conclusion and Future Directions
The research synthesized in this guide unequivocally establishes Mesotocin as a pivotal

neuropeptide in the regulation of avian social behavior and reproduction. Its role in promoting

prosociality, modulating parental care, and influencing the stress response underscores its

importance for the fitness and survival of avian species. While significant progress has been

made, several avenues for future research remain. Elucidating the precise neural circuits

through which Mesotocin exerts its effects, understanding the interplay between Mesotocin
and other hormonal systems (e.g., vasotocin, steroids), and exploring the therapeutic potential

of Mesotocin receptor agonists and antagonists in avian conservation and welfare are all
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promising areas of investigation. A deeper understanding of the Mesotocin system in birds will

not only advance our knowledge of avian neuroendocrinology but also provide valuable

comparative insights into the evolution of social behavior across vertebrates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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